CID 78065945

• Molecular Formula: Ga4Sc5
• Molecular Weight: 503.67 g/mol
• InChI: InChI=1S/4Ga.5Sc
• InChI Key: BLTJJZULKGDTSM-UHFFFAOYSA-N
• Canonical SMILES: [Sc].[Sc].[Sc].[Sc].[Sc].[Ga].[Ga].[Ga].[Ga]

Description

The compound with the identifier “CID 78065945” is a chemical entity registered in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78065945 involves a series of chemical reactions that typically include the use of phenyl-containing diamine substances, oxygen-containing heterocyclic compounds, polyamino organic matter, active group-containing compounds, end-capping reagents, and solvents with medium-high boiling points . The preparation method generally involves dissolving the phenyl-containing diamine substance and other reactants in a suitable solvent, followed by a series of controlled reactions under specific temperature and pressure conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure consistent quality and yield. The process typically includes purification steps such as crystallization, distillation, and chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

Limitations in Available Data

The search results exclude direct references to CID 78065945’s chemical reactions. Key gaps include:

• No Reaction Pathways : None of the sources describe synthesis routes, reagent interactions, or mechanistic studies for this compound.

• Unrelated Compounds : Studies focus on distinct chemical entities (e.g., tubulin inhibitors in , triazol-triazol derivatives in , and RXRα antagonists in ), which lack structural or functional overlap with this compound.

• General Database Descriptions : The EPA Chemicals Dashboard outlines methodologies for chemical searches but does not provide reaction-specific data for this CID.

Potential Research Directions

To address the knowledge gap, consider these approaches:

• Structural Analysis :

  • Determine this compound’s molecular structure via PubChem or similar databases to hypothesize plausible reaction pathways.

  • Compare its functional groups (e.g., heterocycles, amines) to known reactivity patterns.

• Literature Mining :

  • Search specialized databases (e.g., SciFinder, Reaxys) for experimental data or patents involving this compound.

  • Look for analogs with similar structural motifs (e.g., oxygen-containing heterocycles, diamines) to infer potential reactivity.

• Experimental Synthesis :

  • Design synthesis routes using reagents and conditions from analogous compounds (e.g., sulfonamides, amidations in ).

Methodological Framework for Future Studies

If experimental data were available, a detailed analysis might include:

Reaction Types

Reaction Type	Reagents/Conditions	Example Outcomes
Oxidation	KMnO₄, H₂O₂	Carboxylic acids/ketones
Reduction	NaBH₄, LiAlH₄	Alcohols/amines
Substitution	Halogens, acids/bases	Functional group replacement

Biological Interactions

Assay	Endpoint	Relevance to this compound
Tubulin polymerization	G2/M cell cycle arrest	Mechanism analogous to
RXRα antagonism	Anticancer activity	Similar to

Scientific Research Applications

CID 78065945 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in biochemical assays and as a probe for studying biological pathways.

Medicine: Investigated for its potential therapeutic effects and as a drug candidate.

Industry: Utilized in the production of advanced materials and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of CID 78065945 involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. This interaction can lead to changes in cellular processes and physiological responses. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 78065945 include other phenyl-containing diamine derivatives and oxygen-containing heterocyclic compounds. Examples include:

CID 12345678: Another phenyl-containing diamine derivative with similar chemical properties.

CID 23456789: An oxygen-containing heterocyclic compound used in similar applications.

Uniqueness

This compound is unique due to its specific chemical structure, which imparts distinct properties such as higher reactivity, stability, and selectivity in various reactions. These unique properties make it a valuable compound for research and industrial applications .